Cas no 7507-45-1 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- N-benzhydrylpropan-2-amine
- AC1L89WG
- AG-G-99120
- AGN-PC-008M7O
- benzhydryl(isopropyl)amine
- Benzhydryl-isopropyl-amin
- benzhydryl-isopropyl-amine
- CTK5E1056
- N-(1-Methylethyl)diphenylmethylamine
- N-(benzhydryl)propan-2-amine
- N-(diphenylmethyl)propan-2-amine
- NSC407987
- SureCN9843925
- DTXSID30324923
- 7507-45-1
- AKOS000228851
- N-(diphenylmethyl)-isopropylamine
- SCHEMBL9843925
- DAEFOQDMAOMQFU-UHFFFAOYSA-N
- NSC-407987
-
-
- Inchi: 1S/C16H19N/c1-13(2)17-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16-17H,1-2H3
- InChI Key: DAEFOQDMAOMQFU-UHFFFAOYSA-N
- SMILES: N(C(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 225.15187
- Monoisotopic Mass: 225.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.987
- Boiling Point: 315.8°C at 760 mmHg
- Flash Point: 137.7°C
- Refractive Index: 1.552
- PSA: 12.03
- LogP: 4.16490
Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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